Cas no 1805232-70-5 (4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride)
4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride
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- Inchi: 1S/C9H7Cl2NO2S/c1-6-2-7(4-10)3-8(5-12)9(6)15(11,13)14/h2-3H,4H2,1H3
- InChI Key: HICXRCNQURFZTD-UHFFFAOYSA-N
- SMILES: ClS(C1C(C#N)=CC(CCl)=CC=1C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 367
- XLogP3: 2.4
- Topological Polar Surface Area: 66.3
4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010008203-250mg |
4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride |
1805232-70-5 | 97% | 250mg |
489.60 USD | 2021-07-06 | |
| Alichem | A010008203-500mg |
4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride |
1805232-70-5 | 97% | 500mg |
782.40 USD | 2021-07-06 | |
| Alichem | A010008203-1g |
4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride |
1805232-70-5 | 97% | 1g |
1,534.70 USD | 2021-07-06 |
4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride
Comprehensive Overview of 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1805232-70-5)
4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1805232-70-5) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound is characterized by its unique molecular structure, featuring a chloromethyl group, a cyano group, and a methyl substituent on a benzene ring, which collectively enhance its reactivity and utility in chemical transformations. Researchers and industry professionals often seek this compound for its role in synthesizing high-value intermediates and functional materials.
The growing interest in 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride aligns with the increasing demand for customized chemical building blocks in drug discovery and material science. Its CAS No. 1805232-70-5 is frequently queried in scientific databases, reflecting its relevance in peptide coupling reactions, polymer modification, and catalysis. Recent trends in green chemistry have also spurred investigations into safer and more efficient methods for handling sulfonyl chlorides, making this compound a topic of discussion in sustainable synthesis forums.
One of the key advantages of 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride is its versatility in introducing sulfonyl and cyano functionalities into target molecules. These groups are pivotal in designing bioactive compounds and advanced materials, addressing modern challenges in medicinal chemistry and nanotechnology. Users often search for synthetic protocols involving this compound, particularly in contexts like cross-coupling reactions or protecting group strategies.
From an industrial perspective, CAS No. 1805232-70-5 is valued for its role in producing high-performance polymers and agrochemical intermediates. The compound’s chloromethyl moiety enables further functionalization, making it a preferred choice for molecular diversification. Discussions in chemical patent literature frequently highlight its use in proprietary formulations, underscoring its commercial importance.
In summary, 4-Chloromethyl-2-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1805232-70-5) is a multifaceted reagent with broad applications in research and industry. Its structural features and reactivity profile make it indispensable for innovative chemical synthesis, while its alignment with trending scientific topics ensures continued relevance in academic and industrial settings.
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